Cas no 941930-96-7 (2-(4-chlorophenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(4-chlorophenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 941930-96-7
• MF: C₁₈H₁₅ClN₂O
• MW: 310.777503252029
• CID: 5506034
• Update Time: 2025-05-21

2-(4-chlorophenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)methyl]-6-(2-methylphenyl)pyridazin-3-one
• 2-(4-chlorophenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C18H15ClN2O/c1-13-4-2-3-5-16(13)17-10-11-18(22)21(20-17)12-14-6-8-15(19)9-7-14/h2-11H,12H2,1H3
• InChI Key： ARFXPQUMHIFRMN-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)N=C(C2=CC=CC=C2C)C=C1

Additional information on 2-(4-chlorophenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one

Introduction to CAS No. 941930-96-7: 2-(4-chlorophenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one

The compound CAS No. 941930-96-7, also known as 2-(4-chlorophenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one, is a highly specialized organic compound with significant potential in the fields of pharmacology and material science. This compound belongs to the class of pyridazinone derivatives, which have been extensively studied for their unique chemical properties and biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and development.

The molecular structure of 2-(4-chlorophenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one is characterized by a pyridazinone core with two aromatic substituents: a 4-chlorophenylmethyl group at position 2 and a 2-methylphenyl group at position 6. This substitution pattern significantly influences the compound's electronic properties, making it an ideal candidate for exploring various biological interactions.

Emerging research has highlighted the potential of this compound as a lead molecule in anti-cancer drug development. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). Furthermore, preliminary in vivo experiments have shown promising results in reducing tumor growth in animal models without significant toxicity to healthy cells.

In addition to its pharmacological applications, this compound has also garnered interest in the field of material science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored its role as a hole transport material (HTM) in perovskite solar cells, where it has shown improved charge transport efficiency compared to traditional materials.

The synthesis of CAS No. 941930-96-7 involves a multi-step process that begins with the preparation of the pyridazinone core. This is followed by successive substitution reactions to introduce the aromatic groups at specific positions on the ring. The use of chiral catalysts has been pivotal in achieving high enantioselectivity during these reactions, which is crucial for ensuring the compound's biological activity.

Despite its promising applications, further research is needed to fully understand the mechanisms underlying its biological effects. Collaborative efforts between chemists and biologists are currently underway to elucidate the molecular pathways affected by this compound and to optimize its pharmacokinetic properties for clinical use.

In conclusion, CAS No. 941930-96-7, or 2-(4-chlorophenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one, represents a significant advancement in chemical synthesis and holds immense potential across multiple scientific domains. As research continues to uncover its full capabilities, this compound is poised to make a substantial impact on both medical and technological landscapes.